Cas no 1864054-35-2 (4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride)

• Product Name: 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride
• CAS No: 1864054-35-2
• MF: C₁₂H₁₇ClFNO
• MW: 245.72088599205
• CID: 5721729
• PubChem ID: 86262680
• Update Time: 2025-05-24

4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• AKOS026747392
• 4-(2-fluorophenoxy)cyclohexan-1-aminehydrochloride
• 4-(2-fluorophenoxy)cyclohexan-1-amine;hydrochloride
• 4-(2-fluorophenoxy)cyclohexan-1-amine hydrochloride
• 1864054-35-2
• EN300-240532
• F2167-1738
• 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride

• Inchi： 1S/C12H16FNO.ClH/c13-11-3-1-2-4-12(11)15-10-7-5-9(14)6-8-10;/h1-4,9-10H,5-8,14H2;1H
• InChI Key： OZGOUJPZPAQVQE-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1OC1CCC(CC1)N

Computed Properties

• Exact Mass: 245.0982700g/mol
• Monoisotopic Mass: 245.0982700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride

Research Brief on 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride (CAS: 1864054-35-2)

4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride (CAS: 1864054-35-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its fluorophenoxy and cyclohexylamine moieties, has recently gained attention due to its potential applications in drug discovery and development. The presence of the fluorine atom enhances its metabolic stability and binding affinity, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and pharmacological evaluation of 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a modulator of specific neurotransmitter receptors, suggesting potential applications in neurological disorders. The compound's unique structural features allow it to interact with both hydrophobic and hydrophilic regions of target proteins, thereby enhancing its selectivity and potency.

In addition to its neurological applications, 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride has shown promise in oncology research. Preclinical studies indicate that it may inhibit certain kinase pathways involved in tumor proliferation. A recent in vitro study highlighted its ability to induce apoptosis in cancer cell lines, with minimal cytotoxicity to normal cells. These findings underscore its potential as a targeted therapeutic agent.

The synthesis of 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride has also been optimized in recent years. A 2022 patent application detailed a novel, high-yield synthetic route that reduces the use of hazardous reagents and improves scalability. This advancement is critical for facilitating its transition from laboratory research to clinical development.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and half-life, require further optimization. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progress toward clinical trials.

In conclusion, 4-(2-Fluorophenoxy)cyclohexan-1-amine hydrochloride (CAS: 1864054-35-2) represents a versatile and promising compound in chemical biology and drug discovery. Its applications in neurology and oncology, coupled with advancements in synthetic chemistry, position it as a key candidate for future therapeutic development. Continued research will be essential to fully realize its potential and overcome existing limitations.